![molecular formula C4H2BrNO2S B126591 2-Bromothiazole-5-carboxylic acid CAS No. 54045-76-0](/img/structure/B126591.png)
2-Bromothiazole-5-carboxylic acid
Overview
Description
2-Bromothiazole-5-carboxylic acid (BTCA) is an organic compound belonging to the thiazole family of compounds. It is a white crystalline solid, soluble in organic solvents, and is used in a variety of scientific and industrial applications. BTCA is structurally related to thiamine (vitamin B1) and is used as an intermediate in the synthesis of thiamine analogs. BTCA is also used as a reagent in the synthesis of various heterocyclic compounds, such as thiophene and thiazole derivatives.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : 2-Bromothiazole-5-carboxylic acid and related compounds can be synthesized through various chemical reactions. Beyerman et al. (2010) describe a new method for the synthesis of thiazole-2- and thiazole-5-carboxylic acids via a halogen-metal exchange reaction, providing a more accessible route to these compounds (Beyerman, Berben, & Bontekoe, 2010). Zhuo-qiang (2009) developed an improved method for synthesizing 2-Bromo-thiazole-4-carboxylic acid (Zhou Zhuo-qiang, 2009).
Electrochemical Properties : The electrochemical reduction of 2-bromothiazole has been studied by Ji and Peters (1998), who explored its behavior at carbon cathodes in acetonitrile (Chang Ji & D. Peters, 1998).
Medicinal Chemistry and Pharmacology
Potential Pharmacological Agents : El-kerdawy et al. (1989) investigated substituted 4H-thiazolo[4,5-b][1]benzothiopyran-4-ones derived from 2-bromothiazole as potential schistosomicidal agents (El-kerdawy, El-Emam, El-Subbagh, & Abushanab, 1989). Vale et al. (2017) studied new bromothiazole derivatives with amino acids for their antiproliferative and cytotoxic effects against human adenocarcinoma-derived cell lines (Vale et al., 2017).
Chemical Functionality : Prévost et al. (2018) showed that highly functionalized 5-bromo-2-amino-1,3-thiazoles could be prepared efficiently, offering a range of potential applications in medicinal chemistry (Prévost et al., 2018).
Materials Science and Chemistry
Aromatic Heterocyclic Fluorescent Compounds : Tao et al. (2013) designed a family of thiazole-based aromatic heterocyclic fluorescent compounds for their adjustable electronic properties, highlighting the utility of 2-bromothiazole in materials science (Tao et al., 2013).
Organic Synthesis Applications : Bach and Heuser (2000) explored the transformation of 2,4-dibromothiazole into functionalized thiazoles, demonstrating its versatility in organic synthesis (Bach & Heuser, 2000).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-1,3-thiazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNO2S/c5-4-6-1-2(9-4)3(7)8/h1H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BESGTWHUMYHYEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376811 | |
Record name | 2-Bromo-5-thiazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54045-76-0 | |
Record name | 2-Bromo-5-thiazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromothiazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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